Cas no 85519-42-2 (S-butan-2-yl O-ethyl ethyl(formyl)phosphoramidodithioate)

S-butan-2-yl O-ethyl ethyl(formyl)phosphoramidodithioate structure
85519-42-2 structure
Product Name:S-butan-2-yl O-ethyl ethyl(formyl)phosphoramidodithioate
CAS No:85519-42-2
MF:C9H20NO2PS2
MW:269.364360809326
CID:1838588
PubChem ID:163471
Update Time:2025-04-21

S-butan-2-yl O-ethyl ethyl(formyl)phosphoramidodithioate Chemical and Physical Properties

Names and Identifiers

    • S-butan-2-yl O-ethyl ethyl(formyl)phosphoramidodithioate
    • N-[butan-2-ylsulfanyl(ethoxy)phosphinothioyl]-N-ethylformamide
    • O-Ethyl-S-sec-butyl-N-hydrogencarbonyl-N-ethylphosphoroamidodithioate
    • DTXSID001006081
    • Phosphoramidodithioic acid, ethylformyl-, O-ethyl S-(1-methylpropyl) ester
    • RH-50,486
    • 85519-42-2
    • O-Ethyl S-(1-methylpropyl) ethylformylphosphoramidodithioate
    • S-Butan-2-yl O-ethyl N-ethyl-N-formylphosphoramidodithioate
    • Inchi: 1S/C9H20NO2PS2/c1-5-9(4)15-13(14,12-7-3)10(6-2)8-11/h8-9H,5-7H2,1-4H3
    • InChI Key: OBZUTJUCLUGNMG-UHFFFAOYSA-N
    • SMILES: S(C(C)CC)P(N(C=O)CC)(OCC)=S

Computed Properties

  • Exact Mass: 269.067
  • Monoisotopic Mass: 269.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 86.9Ų

Experimental Properties

  • Density: 1.149
  • Boiling Point: 328.2°C at 760 mmHg
  • Flash Point: 152.3°C
  • Refractive Index: 1.522
  • PSA: 96.74000
  • LogP: 4.54390

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